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Compound of Interest

Compound Name: Lauroyl! chloride

Cat. No.: B139210

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling corrosive and reactive chemicals like Lauroyl chloride.
This document provides direct, procedural guidance for the safe handling, storage, and
disposal of Lauroyl chloride, establishing a foundation of trust and safety in your laboratory
operations.

Immediate Safety Concerns and Required Personal
Protective Equipment (PPE)

Lauroyl chloride is a corrosive substance that can cause severe skin burns and eye damage.
[1][2][3] It reacts with moisture and water to produce toxic hydrogen chloride gas.[4][5][6]
Inhalation may lead to severe respiratory tract irritation, and ingestion can cause significant
gastrointestinal damage.[7][8] Therefore, strict adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE) for Lauroyl Chloride
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Body Part Required PPE Specification/Standard

) Must comply with OSHA's 29
Chemical safety goggles and a
Eyes/Face CFR 1910.133 or European

face shield
Standard EN166.[9][10]
Ski Chemical-resistant gloves Inspect gloves for integrity
in
(e.g., nitrile, neoprene) before each use.[9][10]
Bod Appropriate protective clothing  To prevent any possibility of
ody

(e.g., lab coat, apron) skin exposure.[4][9]

Required when working
NIOSH/MSHA approved outside a fume hood or if
respirator vapors/aerosols are

generated.[2][9]

Respiratory

Operational Plan: From Preparation to Post-
Handling

A systematic approach is crucial for minimizing risks associated with Lauroyl chloride.
Step 1: Pre-Operational Checks

» Ventilation: All handling of Lauroyl chloride must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[5][9]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in good working order.[8][11]

o Spill Kit: Have a spill kit prepared with inert absorbent materials such as vermiculite, sand, or
earth.[7][9] Do not use water.[5][11]

o Container Inspection: Check the Lauroyl chloride container for any signs of damage or
leaks before moving it.

Step 2: Handling Procedure
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e Don all required PPE as specified in Table 1.

e Place the Lauroyl chloride container in the chemical fume hood.

o Slowly and carefully open the container, being mindful of any potential pressure buildup.
o Use appropriate, clean, and dry dispensing tools (e.g., glass or PTFE pipettes).

o Dispense the required amount of Lauroyl chloride, avoiding splashing or the generation of
aerosols.

» Securely close the container immediately after dispensing.[9][10]
o Keep the container in the fume hood for the duration of the experiment.

Step 3: Post-Handling Procedure

Ensure the Lauroyl chloride container is tightly sealed and stored in a designated cool, dry,
and well-ventilated "corrosives" area, away from incompatible substances.[6][7][9]

Decontaminate all equipment that came into contact with Lauroyl chloride.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][4]

Disposal Plan for Lauroyl Chloride Waste
All Lauroyl chloride waste is considered hazardous and must be disposed of accordingly.
e Waste Collection: Collect all Lauroyl chloride waste, including contaminated consumables

and absorbent materials, in a designated, properly labeled, and sealed hazardous waste
container.[2][10]

» Container Management: Do not mix Lauroyl chloride waste with other waste streams.[2]
Keep the waste container closed when not in use.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b139210?utm_src=pdf-body
https://www.benchchem.com/product/b139210?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/77447.pdf
https://www.chemicalbook.com/msds/lauroyl-chloride.htm
https://www.benchchem.com/product/b139210?utm_src=pdf-body
http://en.lfchemicals.com/News_details/4.html
https://www.chemicalbook.com/ProductMSDSDetailCB5852859_EN.htm
https://pim-resources.coleparmer.com/sds/77447.pdf
https://www.benchchem.com/product/b139210?utm_src=pdf-body
https://spanlab.in/uploads/products/MSDS-lauroyl-chloride-CASNO-112-16-4351G-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC257100010&productDescription=LAURYL+CHLORIDE%2C+99%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b139210?utm_src=pdf-body
https://www.benchchem.com/product/b139210?utm_src=pdf-body
https://www.benchchem.com/product/b139210?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/156930
https://www.chemicalbook.com/msds/lauroyl-chloride.htm
https://www.benchchem.com/product/b139210?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/156930
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office, following all local, regional, and national regulations.

[2]

Quantitative Data Summary

The following table summarizes key quantitative data for Lauroyl chloride.

Table 2: Physical and Chemical Properties of Lauroyl Chloride

Property Value

CAS Number 112-16-3[5]

Molecular Formula C12H23CIO[5]

Molecular Weight 218.77 g/mol

Appearance Water-white to light yellow liquid[9][10]
Boiling Point 134 - 137 °C at 15 hPa[2][10]

Flash Point 140 °C (284 °F)[9][10]

Specific Gravity 0.946 g/mL at 25 °C[10]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Lauroyl chloride,
from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Lauroyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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